Cas no 1009684-43-8 (1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid)

1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid structure
1009684-43-8 structure
Product Name:1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid
CAS No:1009684-43-8
MF:C12H11ClF3NO4S
MW:357.733251810074
CID:97972
PubChem ID:2960770
Update Time:2025-04-18

1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Proline,1-[[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl]-
    • 1-{[4-Chloro-3-(trifluoromethyl)phenyl]sulfonyl}proline
    • ((4-Chloro-3-(trifluoromethyl)phenyl)sulfonyl)proline
    • 1-([4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]SULFONYL)PROLINE
    • PROLINE, 1-[[4-CHLORO-3-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
    • 1-(4-Chloro-3-trifluoromethyl-benzenesulfonyl)-pyrrolidine-2-carboxylic acid
    • 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid
    • F9995-0635
    • 1009684-43-8
    • SCHEMBL2707081
    • AKOS000813226
    • HY-W032687
    • CS-0076711
    • 1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonylpyrrolidine-2-carboxylic Acid
    • Inchi: 1S/C12H11ClF3NO4S/c13-9-4-3-7(6-8(9)12(14,15)16)22(20,21)17-5-1-2-10(17)11(18)19/h3-4,6,10H,1-2,5H2,(H,18,19)
    • InChI Key: BTQZZDHTYVPHDY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)S(N1CCCC1C(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 357.00503
  • Monoisotopic Mass: 357.0049412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 74.68
  • LogP: 3.61520

1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]pyrrolidine-2-carboxylic acid Pricemore >>

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